Cas no 1022808-93-0 (1-(Cyclopropyl)-3-(2-phenylacetyl)thiourea)

• Product Name: 1-(Cyclopropyl)-3-(2-phenylacetyl)thiourea
• CAS No: 1022808-93-0
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• MDL: MFCD02662290
• CID: 5012849
• Update Time: 2026-02-27

1-(Cyclopropyl)-3-(2-phenylacetyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-(2-phenylacetyl)thiourea
• 1-(CYCLOPROPYL)-3-(2-PHENYLACETYL)THIOUREA
• 1-(Cyclopropyl)-3-(2-phenylacetyl)thiourea

• MDL： MFCD02662290
• Inchi： 1S/C12H14N2OS/c15-11(8-9-4-2-1-3-5-9)14-12(16)13-10-6-7-10/h1-5,10H,6-8H2,(H2,13,14,15,16)
• InChI Key： DRNDYCGUKYWDKY-UHFFFAOYSA-N
• SMILES： S=C(NC(CC1C=CC=CC=1)=O)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• XLogP3: 2.5
• Topological Polar Surface Area: 73.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(Cyclopropyl)-3-(2-phenylacetyl)thiourea

1-(Cyclopropyl)-3-(2-phenylacetyl)thiourea: A Comprehensive Overview

1-(Cyclopropyl)-3-(2-phenylacetyl)thiourea, also known by its CAS registry number CAS No. 1022808-93-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure combining a thiourea core, a cyclopropyl group, and a phenylacetyl substituent, has been the subject of extensive research due to its potential applications in drug design and materials science.

The molecular structure of 1-(Cyclopropyl)-3-(2-phenylacetyl)thiourea is characterized by a thiourea moiety, which serves as a versatile platform for chemical modification. The cyclopropyl group introduces strain and rigidity into the molecule, while the phenylacetyl substituent adds aromaticity and potential for further functionalization. These structural features make this compound an attractive candidate for exploring novel chemical reactions and biological activities.

Recent studies have focused on the synthesis and characterization of CAS No. 1022808-93-0. Researchers have employed various synthetic strategies, including nucleophilic substitution and condensation reactions, to optimize the preparation of this compound. The optimization of reaction conditions has led to higher yields and improved purity, which are critical for downstream applications.

In terms of biological activity, 1-(Cyclopropyl)-3-(2-phenylacetyl)thiourea has shown promise in preliminary assays targeting enzyme inhibition and receptor binding. For instance, studies have demonstrated its ability to inhibit certain proteases, suggesting potential applications in the development of anti-inflammatory or antiviral agents. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, highlighting its potential as a lead compound in drug discovery.

The physical properties of CAS No. 1022808-93-0 have also been thoroughly examined. Its melting point, solubility, and stability under various conditions have been characterized using advanced analytical techniques such as differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These properties are essential for understanding its behavior in different chemical environments and for ensuring its suitability in practical applications.

From a materials science perspective, the incorporation of 1-(Cyclopropyl)-3-(2-phenylacetyl)thiourea into polymer matrices has been explored to enhance material properties such as thermal stability and mechanical strength. The cyclopropyl group's inherent strain energy contributes to cross-linking capabilities, making this compound a valuable additive in polymer engineering.

In conclusion, CAS No. 1022808-93-0, or 1-(Cyclopropyl)-3-(2-phenylacetyl)thiourea, represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in the development of novel therapeutic agents and advanced materials.